Cas no 2089527-80-8 (2-methylbut-2-ene-1-sulfonyl chloride)

• Product Name: 2-methylbut-2-ene-1-sulfonyl chloride
• CAS No: 2089527-80-8
• MF: C₅H₉ClO₂S
• MW: 168.641759634018
• CID: 5248405
• Update Time: 2025-05-20

2-methylbut-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1-sulfonyl chloride, 2-methyl-
• 2-methylbut-2-ene-1-sulfonyl chloride

• Inchi： 1S/C5H9ClO2S/c1-3-5(2)4-9(6,7)8/h3H,4H2,1-2H3
• InChI Key： WWUSSDKMZBAQKM-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)=CC

Additional information on 2-methylbut-2-ene-1-sulfonyl chloride

Introduction to 2-methylbut-2-ene-1-sulfonyl chloride (CAS No: 2089527-80-8) and Its Emerging Applications in Chemical Biology

The compound 2-methylbut-2-ene-1-sulfonyl chloride, identified by the CAS number 2089527-80-8, represents a unique and versatile intermediate in the realm of organic synthesis and pharmaceutical development. Its molecular structure, featuring a sulfonyl chloride functional group attached to a substituted butene backbone, endows it with distinctive reactivity that makes it invaluable in the synthesis of fine chemicals, agrochemicals, and biologically active molecules.

Recent advancements in chemical biology have highlighted the significance of sulfonyl chlorides as key building blocks in the design of novel therapeutic agents. The electrophilic nature of the sulfonyl chloride moiety allows for facile nucleophilic substitution reactions, enabling the construction of complex molecular architectures with high precision. This property has been particularly exploited in the development of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders.

In particular, 2-methylbut-2-ene-1-sulfonyl chloride has shown promise in the synthesis of protease inhibitors by serving as a precursor for introducing sulfonyl groups into target molecules. These sulfonyl groups are known to enhance binding affinity and selectivity, making them indispensable in drug design. For instance, studies have demonstrated its utility in generating sulfonamides, which are prevalent pharmacophores in many FDA-approved drugs.

The compound's reactivity also extends to its role as a sulfonation agent, where it can be used to introduce sulfonic acid derivatives into various organic substrates. This capability is particularly relevant in the production of surfactants and detergents, where sulfonic acid groups contribute to enhanced solubility and surface activity. Moreover, its application in polymer chemistry has been explored, with researchers utilizing it to modify polymer backbones for improved thermal stability and biodegradability.

From a synthetic chemistry perspective, 2-methylbut-2-ene-1-sulfonyl chloride offers a synthetic route to chiral sulfonyl compounds through asymmetric sulfonylation reactions. This approach is crucial in pharmaceuticals, where enantiopurity is often a determining factor in drug efficacy and safety. Recent methodologies have leveraged this compound to achieve high yields of enantiomerically pure sulfonylated products, which are otherwise challenging to synthesize using traditional methods.

The compound's versatility is further underscored by its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds under mild conditions, making them ideal for large-scale pharmaceutical synthesis. By serving as an intermediate that facilitates these couplings, 2-methylbut-2-ene-1-sulfonyl chloride contributes to streamlined synthetic pathways that reduce costs and improve sustainability.

In the context of green chemistry, efforts have been made to optimize the use of 2-methylbut-2-ene-1-sulfonyl chloride with environmentally benign solvents and catalysts. For example, recent studies have reported successful sulfonylation reactions conducted under solvent-free conditions or using water as a medium, aligning with the principles of sustainable chemistry. Such innovations not only enhance efficiency but also minimize waste generation.

Another emerging application lies in its use as a precursor for bioconjugation strategies. The sulfonyl chloride group can be selectively reacted with primary amines present on biomolecules like peptides and proteins. This reaction enables the introduction of sulfonamide linkages, which are stable under physiological conditions yet cleavable under specific stimuli. Such bioconjugates have found utility in targeted drug delivery systems and biosensors.

The compound's influence extends beyond small molecule synthesis into materials science. Researchers have utilized 2-methylbut-2-ene-1-sulfonyl chloride to functionalize surfaces for applications such as anti-fouling coatings and biomedical implants. The ability to incorporate sulfonic acid derivatives onto surfaces enhances their interaction with biological fluids or other materials, leading to improved performance characteristics.

Future directions for research on 2-methylbut-2-ene-1-sulfonyl chloride include exploring its potential in photoredox catalysis and electrochemical transformations. These areas hold promise for developing novel synthetic methodologies that could further expand its utility in drug discovery and material science. Additionally, computational studies are being conducted to predict new reaction pathways enabled by this compound.

In conclusion, 2-methylbut-2-ene-1-sulfonyl chloride (CAS No: 2089527-80-8) stands as a cornerstone intermediate with broad applications across multiple scientific disciplines. Its unique reactivity and adaptability make it indispensable for chemists engaged in pharmaceutical development, polymer science, and sustainable chemistry initiatives worldwide.